Cas no 2228308-62-9 (2-(3,5-difluoropyridin-4-yl)oxyacetic acid)

• Product Name: 2-(3,5-difluoropyridin-4-yl)oxyacetic acid
• CAS No: 2228308-62-9
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 5860697
• PubChem ID: 165613694
• Update Time: 2025-05-19

2-(3,5-difluoropyridin-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-4-yl)oxyacetic acid
• EN300-1760504
• 2228308-62-9
• 2-[(3,5-difluoropyridin-4-yl)oxy]acetic acid

• Inchi： 1S/C7H5F2NO3/c8-4-1-10-2-5(9)7(4)13-3-6(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： UZDSAJLSKUQZKH-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1OCC(=O)O)F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Monoisotopic Mass: 189.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(3,5-difluoropyridin-4-yl)oxyacetic acid

Introduction to 2-(3,5-difluoropyridin-4-yl)oxyacetic acid (CAS No: 2228308-62-9)

2-(3,5-difluoropyridin-4-yl)oxyacetic acid, identified by the chemical compound code CAS No: 2228308-62-9, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of fluorine atoms at the 3rd and 5th positions of the pyridine ring, contribute to its unique chemical properties and enhance its reactivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(3,5-difluoropyridin-4-yl)oxyacetic acid consists of a pyridine core substituted with two fluorine atoms and an oxyacetic acid moiety at the 4th position. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The oxyacetic acid group is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be exploited in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. The introduction of fluorine atoms into aromatic rings can modulate metabolic stability, lipophilicity, and binding affinity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. In particular, 2-(3,5-difluoropyridin-4-yl)oxyacetic acid has been studied for its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In the field of oncology, fluorinated pyridines have shown promise as key components in small-molecule inhibitors targeting kinases and other critical enzymes involved in cancer cell proliferation. The electron-withdrawing nature of fluorine atoms can enhance the binding interactions between the compound and its biological target, leading to more potent and selective inhibition. Preliminary studies on 2-(3,5-difluoropyridin-4-yl)oxyacetic acid have suggested that it may exhibit inhibitory activity against certain kinases, making it a candidate for further investigation as an anti-cancer agent.

Beyond oncology, this compound has also been explored for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of 2-(3,5-difluoropyridin-4-yl)oxyacetic acid to interact with inflammatory mediators and signaling pathways has been investigated in preclinical models. Its structure allows for selective targeting of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory cytokines.

The pharmacokinetic properties of 2-(3,5-difluoropyridin-4-yl)oxyacetic acid are also an area of interest. Fluorinated compounds often exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. Additionally, the presence of polar functional groups such as the oxyacetic acid moiety can influence solubility and distribution within biological systems. These factors collectively contribute to the compound's potential as a lead molecule for drug development.

Recent research has also delved into the synthetic pathways for obtaining high-purity 2-(3,5-difluoropyridin-4-yl)oxyacetic acid. Efficient synthetic strategies are crucial for scaling up production while maintaining cost-effectiveness and ensuring reproducibility. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to fluorinated compound synthesis. These developments are essential for facilitating further exploration of this compound's therapeutic potential.

The biological activity profile of 2-(3,5-difluoropyridin-4-yl)oxyacetic acid has been further elucidated through computational modeling and experimental assays. Molecular docking studies have provided insights into how this compound interacts with target proteins at an atomic level. These studies not only help in understanding its mechanism of action but also guide modifications to optimize its potency and selectivity.

In conclusion,2-(3,5-difluoropyridin-4-yl)oxyacetic acid (CAS No: 2228308-62-9) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology make it a valuable asset in drug discovery efforts. Continued research into this compound is expected to yield novel insights into its biological functions and pave the way for innovative treatments.